Cas no 134108-74-0 (Cyclohexanol, 2-ethynyl-, (1R,2S)-)
134108-74-0 structure
Product Name:Cyclohexanol, 2-ethynyl-, (1R,2S)-
CAS No:134108-74-0
MF:C8H12O
MW:124.180282592773
CID:1234772
Update Time:2024-08-04
Cyclohexanol, 2-ethynyl-, (1R,2S)- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanol, 2-ethynyl-, (1R,2S)-
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- Inchi: 1S/C8H12O/c1-2-7-5-3-4-6-8(7)9/h1,7-9H,3-6H2/t7-,8-/m1/s1
- InChI Key: KNVOCSQDAIHOPP-HTQZYQBOSA-N
- SMILES: [C@@H]1(O)CCCC[C@H]1C#C
Computed Properties
- Exact Mass: 124.08886
Experimental Properties
- Density: 0.98±0.1 g/cm3(Predicted)
- Boiling Point: 186.1±29.0 °C(Predicted)
- PSA: 20.23
- pka: 14.69±0.40(Predicted)
Cyclohexanol, 2-ethynyl-, (1R,2S)- Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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